Cas no 339286-30-5 (6-Chloro-5-nitro-2-(propylthio)pyrimidin-4-amine)

• Product Name: 6-Chloro-5-nitro-2-(propylthio)pyrimidin-4-amine
• CAS No: 339286-30-5
• MF: C₇H₉ClN₄O₂S
• MW: 248.689958333969
• MDL: MFCD19105104
• CID: 1033244
• PubChem ID: 71463940
• Update Time: 2025-04-20

6-Chloro-5-nitro-2-(propylthio)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-nitro-2-(propylthio)pyrimidin-4-amine
• 6-chloro-5-nitro-2-(propylthio)-4-Pyrimidinamine
• DB-050633
• DTXSID80855777
• 6-Chloro-5-nitro-2-(propylsulfanyl)pyrimidin-4-amine
• SCHEMBL7564825
• 339286-30-5
• AC-27695
• SB58883
• 6-Chloro-5-nitro-2-propylsulfanyl-pyrimidin-4-ylamine
• AKOS016010626
• 6-chloro-5-nitro-2-propylsulfanylpyrimidin-4-amine

• MDL： MFCD19105104
• Inchi： 1S/C7H9ClN4O2S/c1-2-3-15-7-10-5(8)4(12(13)14)6(9)11-7/h2-3H2,1H3,(H2,9,10,11)
• InChI Key： HYPNPORTLYFXRF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N)N=C(N=1)SCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.0134744g/mol
• Monoisotopic Mass: 248.0134744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 123Ų